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Abstract
Promethium (Pm), with atomic number 61, is unique among the lanthanide series as it lacks

any stable isotopes. Consequently, its presence in the natural environment is exceedingly rare

and transient. This technical guide provides a comprehensive overview of the natural

occurrence of promethium isotopes, detailing their origins, abundances, and the methodologies

for their detection. All quantitative data are presented in tabular format for clarity, and logical

relationships are visualized using the DOT language. This document serves as a foundational

resource for professionals in research, science, and drug development who require a thorough

understanding of this elusive element.

Introduction
All isotopes of promethium are radioactive, making it an exceptionally scarce element in the

Earth's crust.[1] It is estimated that only 500-600 grams of promethium exist naturally on Earth

at any given moment.[1][2] Its fleeting existence is primarily the result of two natural

phenomena: the spontaneous fission of uranium and the alpha decay of europium-151.[1][3]

This guide will delve into the specifics of these formation pathways and the characteristics of

the resulting promethium isotopes.
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The natural synthesis of promethium isotopes is a continuous but low-yield process. The two

primary mechanisms are:

Spontaneous Fission of Uranium: Uranium-238, a naturally occurring isotope, undergoes

spontaneous fission, producing a variety of lighter nuclides, including isotopes of

promethium.[1] This process contributes an estimated 560 grams of promethium to the

Earth's crust.[1] In uranium ores like pitchblende, promethium has been detected at

minuscule concentrations of four parts per quintillion (4x10-18) by mass.[1]

Alpha Decay of Europium-151: The naturally occurring isotope europium-151 undergoes a

very rare alpha decay, which results in the formation of promethium-147.[1][3] This decay

path is responsible for approximately 12 grams of the naturally occurring promethium on

Earth.[1]

While other decay modes of various elements could theoretically produce promethium

isotopes, their contributions are considered negligible compared to these two primary sources.

Naturally Occurring Promethium Isotopes: A
Quantitative Summary
Although numerous isotopes of promethium have been synthesized artificially, only a select few

are found in nature, and in exceedingly small quantities.[1][4] Promethium-147 is considered

the only naturally occurring isotope with any notable, albeit trace, presence.[3] The most stable

isotope, promethium-145, with a half-life of 17.7 years, is also believed to be present in trace

amounts.[1][5]
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Isotope Half-Life

Primary
Natural
Formation
Mechanism

Decay Mode(s) Notes

Promethium-147

(¹⁴⁷Pm)

2.6234 years[3]

[4]

Spontaneous

fission of

Uranium, Alpha

decay of

Europium-151[1]

[3]

Beta (β⁻) decay

to Samarium-147

(¹⁴⁷Sm)[4]

The most

significant

naturally

occurring

isotope.[3]

Promethium-145

(¹⁴⁵Pm)
17.7 years[1][6]

Spontaneous

fission of

Uranium

Electron Capture

(EC) to

Neodymium-145

(¹⁴⁵Nd); rare

Alpha (α) decay

to

Praseodymium-

141 (¹⁴¹Pr)[1][6]

The most stable

promethium

isotope.[1]

Other Isotopes Various (shorter)

Spontaneous

fission of

Uranium

Primarily Beta

(β⁻) decay or

Electron Capture

(EC)[4]

Present in even

smaller, often

undetectable,

quantities.

Experimental Protocols for Detection and Analysis
The detection and quantification of naturally occurring promethium isotopes present a

significant analytical challenge due to their extremely low concentrations and the presence of

other chemically similar lanthanides. The methodologies employed are adapted from

techniques used to analyze promethium in nuclear reactor byproducts.[7]

A generalized experimental workflow involves:

Sample Collection and Preparation: Collection of uranium-rich ores (e.g., pitchblende) or

other geological samples. The sample is then dissolved, typically using strong acids, to bring

the elements into an aqueous solution.
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Initial Separation: Co-precipitation is often used as a first step to concentrate the lanthanide

fraction. For instance, promethium can be co-precipitated with an inactive neodymium

carrier.[8]

Chromatographic Separation: Ion-exchange chromatography is a crucial step for separating

promethium from other lanthanides and actinides.[7][8]

Cation Exchange Chromatography: Utilizes a medium like α-hydroxy-isobutyric acid (α-

HIBA) to separate lanthanides from each other.[8]

Anion Exchange Chromatography: Can be employed in a thiocyanate medium to remove

any remaining actinides.[8]

Detection and Quantification: Due to its radioactive nature, promethium is typically quantified

using radiometric techniques.

Liquid Scintillation Counting: A highly sensitive method for detecting the beta particles

emitted by promethium-147.[8]

Gamma Spectroscopy: Can be used to identify and quantify gamma-emitting isotopes,

although the gamma emission from ¹⁴⁷Pm is very weak.[9]

Logical Relationships and Workflows
The following diagrams illustrate the key relationships and processes described in this guide.
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Promethium Isotopes
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Caption: Natural formation pathways of Promethium isotopes.
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Caption: Experimental workflow for Promethium detection.

Extraterrestrial Occurrence
Interestingly, promethium has been identified in the spectra of some stars, such as HR 465 in

the Andromeda galaxy.[1][10] The short half-lives of promethium isotopes imply that the

element must be continuously synthesized near the surface of these stars.[1] The mechanisms

of this stellar nucleosynthesis are a subject of ongoing research.

Conclusion
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The natural occurrence of promethium is a fascinating intersection of nuclear physics and

geochemistry. While its extreme rarity on Earth limits its direct application from natural sources,

understanding its formation and detection is crucial for various scientific fields, including

geology, astrophysics, and environmental monitoring. The methodologies developed for its

analysis, though complex, provide the necessary tools to study this ephemeral element. For

drug development professionals, while natural promethium is not a direct source material, an

understanding of its properties and the techniques for its handling and detection are valuable in

the broader context of radiopharmaceutical research and development, where synthetic

radioisotopes play a significant role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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